N-[(6-ethyl-2-methoxy-5-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-3-yl)methyl]-5-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[(6-ethyl-2-methoxy-5-oxo-7H-pyrrolo[3,4-b]pyridin-3-yl)methyl]-5-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C20H21N5O3/c1-4-24-10-15-14(20(24)27)8-13(19(23-15)28-3)9-21-18(26)16-11-25-12(2)6-5-7-17(25)22-16/h5-8,11H,4,9-10H2,1-3H3,(H,21,26)
• InChI Key: XVKAYOJKFHAUQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2=C(C1=O)C=C(C(=N2)OC)CNC(=O)C3=CN4C(=CC=CC4=N3)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

This compound belongs to a class of organic molecules that combine several heterocyclic frameworks. These frameworks are common in compounds with significant biological activity, making the synthesis and analysis of such molecules a crucial aspect of medicinal chemistry and drug discovery.

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step reactions, starting from simpler precursors. Techniques such as asymmetric acylation, utilizing chiral auxiliaries for stereoselective synthesis, and intramolecular cyclization are pivotal. For instance, asymmetric acylation using trans-2,5-bis(methoxymethoxymethyl)pyrrolidine as a chiral auxiliary has been shown to be an effective strategy in synthesizing 2-alkyl-3-oxo amides, which could be analogous to steps in synthesizing the target compound (Ito, Katsuki, & Yamaguchi, 1984).

Molecular Structure Analysis

Molecular structure analysis of such compounds typically involves techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the arrangement of atoms within the molecule. For example, X-ray powder diffraction data have been reported for related complex organic molecules, providing insight into the crystalline structure and molecular conformation (Wang et al., 2017).

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex heterocyclic compounds, including pyrrolopyridine and imidazopyridine derivatives, has been a subject of interest due to their potential applications in medicinal chemistry and material science. For example, research on the synthesis of (S)-BZM, (R)-BZM, and (S)-IBZM for the preparation of (S)-123I-IBZM involves methods that could be analogous to synthesizing compounds with similar structural features to our compound of interest (Bobeldijk et al., 1990). Additionally, the exploration of novel pyrido and thienopyrimidines showcases the synthetic strategies and chemical properties that could be relevant for the synthesis and application of such complex molecules (Bakhite et al., 2005).

Potential Applications in Medicinal Chemistry

While the direct medicinal applications of this specific compound may not be documented extensively, the research on similar compounds provides insights into the potential therapeutic applications of complex heterocyclic compounds. For example, studies on novel benzodifuranyl derivatives derived from visnaginone and khellinone as anti-inflammatory and analgesic agents indicate the significance of exploring new compounds for pharmaceutical applications (Abu‐Hashem et al., 2020). Similarly, the synthesis of novel oxadiazole compounds containing pyranopyridine moieties reveals the ongoing interest in developing new chemical entities with potential biological activities (Kumar & Mashelker, 2007).

Structural and Complexation Studies

Research on the complexation properties and structural character of lanthanides complexes with hetero donor ligands, such as N-methyl-N-tolyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide (MeTolBIZA), provides insights into the potential use of complex molecules in material science and catalysis (Kobayashi et al., 2019). These studies highlight the importance of understanding the interaction between complex molecules and metals, which could be relevant for catalytic, pharmaceutical, and material applications.

Future Directions

Pyrrolopyrazine derivatives, including the compound , are an attractive scaffold for drug discovery research. The synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.